Cas no 2416218-28-3 (rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate)

• Product Name: rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate
• CAS No: 2416218-28-3
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 5675750
• PubChem ID: 146155685
• Update Time: 2025-11-07

rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-26632253
• rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate
• 2416218-28-3

• Inchi： 1S/C9H17NO2/c1-6-4-5-10-7(2)8(6)9(11)12-3/h6-8,10H,4-5H2,1-3H3/t6-,7-,8-/m1/s1
• InChI Key： BGVAFDNOULIXMP-BWZBUEFSSA-N
• SMILES： O(C)C([C@H]1[C@@H](C)NCC[C@H]1C)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate

Rac-Methyl (2R,3R,4R)-2,4-Dimethylpiperidine-3-Carboxylate: A Comprehensive Overview

The compound with CAS No 2416218-28-3, known as rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate, is a significant molecule in the field of organic chemistry and pharmacology. This compound is characterized by its unique stereochemistry and functional groups, making it a valuable asset in various research and industrial applications. The methyl group attached to the piperidine ring and the carboxylate moiety contribute to its versatile chemical properties.

Recent studies have highlighted the potential of this compound in drug delivery systems. Its stereochemistry plays a crucial role in determining its bioavailability and pharmacokinetics. Researchers have explored its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and stability in aqueous environments. This has opened new avenues for its application in targeted drug delivery systems.

In addition to its role in drug delivery, rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate has shown promise in the development of bio-inspired materials. Its piperidine structure is reminiscent of natural amino acids, which has led to investigations into its use as a building block for peptide-like polymers. These polymers exhibit unique mechanical properties and have potential applications in tissue engineering and regenerative medicine.

The synthesis of this compound involves a multi-step process that requires precise control over stereochemistry. Recent advancements in asymmetric catalysis have enabled the efficient production of this compound with high enantiomeric purity. This has significantly reduced production costs and increased its accessibility for research purposes.

Moreover, this compound has been studied for its inhibitory effects on certain enzymes. Its carboxylate group interacts with enzyme active sites, potentially modulating enzyme activity. Preliminary results suggest that it could serve as a lead compound for developing novel enzyme inhibitors, which could have therapeutic applications in treating various diseases.

In conclusion, rac-methyl (2R,3R,4R)-2,4-dimethylpiperidine-3-carboxylate is a versatile compound with diverse applications across multiple fields. Its unique chemical structure and stereochemistry make it an invaluable tool for researchers and industry professionals alike. As ongoing research continues to uncover new potential uses for this compound, its significance in the scientific community is expected to grow further.